Cas no 883546-38-1 (3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid)

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid structure
883546-38-1 structure
Product Name:3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid
CAS No:883546-38-1
MF:C11H9NO4
MW:219.193463087082
MDL:MFCD06805563
CID:3060404
PubChem ID:6504221
Update Time:2025-04-21

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methoxy-phenyl)-isoxazole-5-carboxylic acid
    • AKOS000302058
    • EN300-92709
    • 5-isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-
    • LS-03309
    • Z369737708
    • MFCD06805563
    • 3-(3-methoxyphenyl)isoxazole-5-carboxylicacid
    • G28395
    • BRD-K06910929-001-01-5
    • 3-(3-METHOXYPHENYL)-5-ISOXAZOLECARBOXYLIC ACID
    • 3-(3-methoxyphenyl)isoxazole-5-carboxylic acid
    • BBL040325
    • STK350175
    • 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
    • ALBB-009877
    • 883546-38-1
    • 865-763-1
    • 3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid
    • MDL: MFCD06805563
    • Inchi: 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)9-6-10(11(13)14)16-12-9/h2-6H,1H3,(H,13,14)
    • InChI Key: OTKLXXDOCKHVEX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

  • Exact Mass: 219.05315777g/mol
  • Monoisotopic Mass: 219.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 452.0±35.0 °C at 760 mmHg
  • Flash Point: 133.7±22.6 °C

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Security Information

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Pricemore >>

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